![molecular formula C18H23N3O4S B2940337 N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,5-dimethoxybenzamide CAS No. 1008453-32-4](/img/structure/B2940337.png)
N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,5-dimethoxybenzamide” is a chemical compound with the molecular formula C18H23N3O4S. It is classified as an aromatic amide . The compound has a net charge of 0, an average mass of 323.436, and a mono-isotopic mass of 323.07622 .
Molecular Structure Analysis
The InChI string of the compound isInChI=1S/C14H17N3O2S2/c1-14(2,3)17-12(9-7-21(19)8-10(9)16-17)15-13(18)11-5-4-6-20-11/h4-6H,7-8H2,1-3H3,(H,15,18)
. This provides a detailed description of the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound has a net charge of 0, an average mass of 323.436, and a mono-isotopic mass of 323.07622 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Drug Discovery and Pharmaceutical Research
The core structure of SR-01000547177, which includes a thieno[3,4-c]pyrazole moiety, is a valuable scaffold in drug discovery due to its wide range of physiological and pharmacological activities . This compound could serve as a precursor for developing new pharmaceuticals with potential antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties.
Synthesis of Heterocyclic Amines
SR-01000547177 may be utilized in the synthesis of N-heterocyclic amines, which are crucial building blocks in modern organic synthesis . These amines are key precursors in the preparation of active pharmaceutical ingredients and bioactive molecules, highlighting the compound’s significance in creating a variety of chemically active agents.
Antibacterial Applications
Given the ongoing need for new antibiotics, SR-01000547177 could be an intermediate in the synthesis of novel antibacterial agents. Its structural features suggest potential activity against both Gram-positive and Gram-negative bacteria, which could be explored further in antibacterial research .
Antifungal Research
The compound’s potential antifungal effects could be investigated through molecular docking and dynamics studies . This application is particularly relevant in the search for new treatments against fungal infections, which are becoming increasingly resistant to existing medications.
Mechanism of Action
Target of Action
It is known that 5-amino-pyrazoles, a class of compounds to which this compound belongs, are often used as synthetic building blocks in the creation of diverse heterocyclic compounds . These compounds have been found to have a wide range of applications, particularly in the field of pharmaceutics and medicinal chemistry .
Mode of Action
It is known that 5-amino-pyrazoles can undergo various reactions, including condensation with α, β -unsaturated compounds . This can lead to the formation of fluorescent pyrazolo[1,5-a]pyrimidines , which might be relevant depending on the specific application of the compound.
Biochemical Pathways
Given the compound’s structural similarity to other 5-amino-pyrazoles, it is plausible that it could be involved in the synthesis of diverse heterocyclic compounds . These compounds can have a variety of biological activities and can be found in many natural products, such as vitamins, hormones, antibiotics, and dyes .
Result of Action
Given the compound’s structural similarity to other 5-amino-pyrazoles, it is plausible that it could have a range of effects depending on the specific biochemical pathways it interacts with .
properties
IUPAC Name |
N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4S/c1-18(2,3)21-16(14-9-26(23)10-15(14)20-21)19-17(22)11-6-12(24-4)8-13(7-11)25-5/h6-8H,9-10H2,1-5H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIGHKPRYUYPXNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.